2-Chloro-4-(4-ethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-ethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-2-10-3-5-11(6-4-10)12-7-8-13(15(17)18)14(16)9-12/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: FRIVHJKYZHLXRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID60688984
• Molecular Weight: 260.71 g/mol
• CAS RN: 1261959-15-2

Description

2-Chloro-4-(4-ethylphenyl)benzoic acid (2C4EPBA) is a synthetic organic compound with a molecular weight of 230.59 g/mol and a melting point of 120-122°C. It can be found in various forms, including the 95% pure form. 2C4EPBA is a versatile compound that has been used for a variety of scientific research applications, including the synthesis of organic compounds, the study of biochemical and physiological effects, and the exploration of potential future directions.

Scientific Research Applications

2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of organic compounds, such as polymers and pharmaceuticals. It has also been used in the study of biochemical and physiological effects, such as the inhibition of enzymes involved in the metabolism of drugs, and the modulation of gene expression. Additionally, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has been used in the exploration of potential future directions, such as the development of new drugs and the study of new biochemical and physiological effects.

Mechanism of Action

2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has a variety of mechanisms of action, depending on the application. In the synthesis of organic compounds, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% acts as an intermediate in the formation of new compounds. In the study of biochemical and physiological effects, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs, and as a modulator of gene expression.
Biochemical and Physiological Effects
2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In the study of biochemical and physiological effects, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has been found to inhibit the activity of enzymes involved in the metabolism of drugs, and to modulate gene expression. Additionally, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has been found to have an anti-inflammatory effect, and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a versatile compound that can be used in a variety of synthetic and research applications. However, 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% can be toxic at high concentrations, and it is not suitable for use in human or animal studies.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-4-(4-ethylphenyl)benzoic acid, 95%. It could be used in the development of new drugs, as well as in the study of new biochemical and physiological effects. Additionally, it could be used to explore potential applications in the fields of nanotechnology and materials science. Finally, it could be used to study the effects of environmental contaminants on human health.

Synthesis Methods

2-Chloro-4-(4-ethylphenyl)benzoic acid, 95% can be synthesized using a variety of methods, including the Williamson ether synthesis, the Stille reaction, the Suzuki–Miyaura coupling, and the Buchwald–Hartwig amination. The Williamson ether synthesis involves the reaction of an alkyl halide with a phenol, while the Stille reaction involves the reaction of an organostannane with an aryl halide. The Suzuki–Miyaura coupling is a palladium-catalyzed reaction between an aryl halide and an organoboron compound, and the Buchwald–Hartwig amination involves the reaction of an aryl halide with an amine.